Cas no 5202-69-7 ((1S,3S,5R,7R)-4,8-Dioxoadamantane-2-carboxylic acid)
5202-69-7 structure
Product Name:(1S,3S,5R,7R)-4,8-Dioxoadamantane-2-carboxylic acid
CAS No:5202-69-7
MF:C11H12O4
MW:208.210583686829
CID:2666255
Update Time:2023-08-06
(1S,3S,5R,7R)-4,8-Dioxoadamantane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4,8-Dioxo-2-adamantanecarboxylic acid
- 4,8-dioxoadamantane-2-carboxylic acid
- (1S,3S,5R,7R)-4,8-Dioxoadamantane-2-carboxylic acid
-
- Inchi: 1S/C11H12O4/c12-9-4-1-5-3-7(9)8(11(14)15)6(2-4)10(5)13/h4-8H,1-3H2,(H,14,15)/t4-,5-,6+,7+/m1/s1
- InChI Key: BIWVQMXEISELNT-JWXFUTCRSA-N
- SMILES: O=C1[C@@H]2C[C@H]3C([C@@H](C2)C(C(=O)O)[C@@H]1C3)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 345
- Topological Polar Surface Area: 71.4
(1S,3S,5R,7R)-4,8-Dioxoadamantane-2-carboxylic acid Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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